Cas no 6337-70-8 ( )

  structure
  structure
Product Name: 
CAS No:6337-70-8
MF:C13H16O3
MW:220.264344215393
CID:960022
PubChem ID:235770
Update Time:2025-04-19

  Chemical and Physical Properties

Names and Identifiers

    • ethyl 3-(4-acetylphenyl)propanoate
    • 1-Acetyl-4-< 2-ethoxycarbonyl-ethyl> -benzol
    • 3-(4-(methylcarbonyl)phenyl)propanoic acid ethyl ester
    • 3-(4-acetyl-phenyl)-propionic acid ethyl ester
    • 3-(4-Acetyl-phenyl)-propionsaeure-aethylester
    • AC1L5V4B
    • AC1Q5DXI
    • AR-1I8619
    • CTK5B8891
    • ethyl 3-(4-acetyl)phenylpropanoate
    • ethyl 3-(4-ethanoylphenyl)propanoate
    • ethyl 3-(p-acetylphenyl)propanoate
    • NSC37504
    • SureCN6847256
    • A837353
    • 3-(4-acetylphenyl)propanoic acid ethyl ester
    • 6337-70-8
    • DTXSID40284509
    • DS-011005
    • SCHEMBL6847256
    • NSC-37504
    • &nbsp;
    • Inchi: 1S/C13H16O3/c1-3-16-13(15)9-6-11-4-7-12(8-5-11)10(2)14/h4-5,7-8H,3,6,9H2,1-2H3
    • InChI Key: ZDPAUMPYEXMEMA-UHFFFAOYSA-N
    • SMILES: O(CC)C(CCC1C=CC(C(C)=O)=CC=1)=O

Computed Properties

  • Exact Mass: 220.10998
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 6
  • Complexity: 240
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 43.4Ų

Experimental Properties

  • PSA: 43.37
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